1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid

• IUPAC Name: 1-(pyridazin-4-ylmethyl)indole-2-carboxylic acid
• InChI: InChI=1S/C14H11N3O2/c18-14(19)13-7-11-3-1-2-4-12(11)17(13)9-10-5-6-15-16-8-10/h1-8H,9H2,(H,18,19)
• InChI Key: NCRSDDIFJMINEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2CC3=CN=NC=C3)C(=O)O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid is a heterocyclic compound that combines the structural features of both indole and pyridazine. Indole is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Pyridazine is a six-membered ring containing two adjacent nitrogen atoms. The combination of these two structures in 1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid results in a compound with unique chemical and biological properties.

Preparation Methods

The synthesis of 1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid typically involves the following steps:

Formation of the Indole Ring: The indole ring can be synthesized using various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst.

Introduction of the Pyridazine Moiety: The pyridazine ring can be introduced through a nucleophilic substitution reaction, where a suitable pyridazine derivative reacts with the indole intermediate.

Chemical Reactions Analysis

1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups on the molecule.

Scientific Research Applications

1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of various heterocyclic compounds with potential biological activities.

Biology: It is studied for its potential as an antiviral, anticancer, and antimicrobial agent.

Medicine: The compound is investigated for its potential therapeutic applications in treating diseases such as cancer, viral infections, and bacterial infections.

Industry: It is used in the development of new materials and as a precursor for the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to specific biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation or viral replication .

Comparison with Similar Compounds

1-(Pyridazin-4-ylmethyl)indole-2-carboxylic acid can be compared with other similar compounds, such as:

Indole-3-acetic acid: A plant hormone with similar indole structure but different biological activities.

Pyridazine derivatives: Compounds with similar pyridazine structure but different chemical and biological properties.

Indole derivatives: Compounds with various substitutions on the indole ring, leading to different biological activities.